78-36-4

Linalyl butyrate

In Stock

• CAS RN:
• 78-36-4

• Formula:
• C14H24O2

• InChI:
• InChI=1S/C14H24O2/c1-6-9-13(15)16-14(5,7-2)11-8-10-12(3)4/h7,10H,2,6,8-9,11H2,1,3-5H3

• InChIKey:
• FHLGUOHLUFIAAA-UHFFFAOYSA-N

• Linalyl butyrate, also known as fema 2639, belongs to the class of organic compounds known as acyclic monoterpenoids. These are monoterpenes that do not contain a cycle. Linalyl butyrate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, linalyl butyrate is primarily located in the membrane (predicted from logP) and cytoplasm. Linalyl butyrate is a sweet, banana, and bergamot tasting compound that can be found in fruits and herbs and spices. This makes linalyl butyrate a potential biomarker for the consumption of these food products.

7-Azabicyclo[4.2.0]octane

In Stock

• CAS RN:
• 278-36-4

• Formula:
• C7H13N

• InChI:
• InChI=1S/C7H13N/c1-2-4-7-6(3-1)5-8-7/h6-8H,1-5H2

• InChIKey:
• OQDPEXFDRKDVPE-UHFFFAOYSA-N

• 7-Azabicyclo[4.2.0]octane is a useful research compound. Its molecular formula is C7H13N and its molecular weight is 111.18 g/mol. The purity is usually 95%.

Eleutherin

Usually In Stock

• CAS RN:
• 478-36-4

• Formula:
• C16H16O4

• InChI:
• InChI=1S/C16H16O4/c1-8-7-11-13(9(2)20-8)16(18)14-10(15(11)17)5-4-6-12(14)19-3/h4-6,8-9H,7H2,1-3H3/t8-,9+/m0/s1

• InChIKey:
• IAJIIJBMBCZPSW-DTWKUNHWSA-N

• Eleutherin is a benzoisochromanequinone and a member of p-quinones.

Acetic acid, decyl ester, branched

Usually In Stock

• CAS RN:
• 68478-36-4

• Formula:
• C12H24O2

• InChI:
• InChI=1S/C12H24O2/c1-5-7-12(10(3)6-2)8-9-14-11(4)13/h10,12H,5-9H2,1-4H3

• InChIKey:
• YBWGMVNKXYDKBJ-UHFFFAOYSA-N

• Acetic acid, decyl ester, branched is a useful research compound. Its molecular formula is C12H24O2 and its molecular weight is 200.32 g/mol. The purity is usually 95%.

(E)-3-[3-[(4-chlorophenyl)methoxy]phenyl]-2-cyano-N-(4-fluorophenyl)prop-2-enamide

Usually In Stock

• CAS RN:
• 380478-36-4

• Formula:
• C23H16ClFN2O2

• InChI:
• InChI=1S/C23H16ClFN2O2/c24-19-6-4-16(5-7-19)15-29-22-3-1-2-17(13-22)12-18(14-26)23(28)27-21-10-8-20(25)9-11-21/h1-13H,15H2,(H,27,28)/b18-12+

• InChIKey:
• KSPWFFOKDSROIJ-UHFFFAOYSA-N

• (E)-3-[3-[(4-chlorophenyl)methoxy]phenyl]-2-cyano-N-(4-fluorophenyl)prop-2-enamide is a useful research compound. Its molecular formula is C23H16ClFN2O2 and its molecular weight is 406.84. The purity is usually 95%.

N'-(4-methoxybenzo[d]thiazol-2-yl)-2-oxo-2H-chromene-3-carbohydrazide

In Stock

• CAS RN:
• 851978-36-4

• Formula:
• C18H13N3O4S

• InChI:
• InChI=1S/C18H13N3O4S/c1-24-13-7-4-8-14-15(13)19-18(26-14)21-20-16(22)11-9-10-5-2-3-6-12(10)25-17(11)23/h2-9H,1H3,(H,19,21)(H,20,22)

• InChIKey:
• FTDRIVCNQLPZPK-UHFFFAOYSA-N

• N'-(4-methoxybenzo[d]thiazol-2-yl)-2-oxo-2H-chromene-3-carbohydrazide is a useful research compound. Its molecular formula is C18H13N3O4S and its molecular weight is 367.38. The purity is usually 95%.

(Z)-2-(4-ethoxybenzylidene)-6-hydroxy-7-((4-methylpiperazin-1-yl)methyl)benzofuran-3(2H)-one

In Stock

• CAS RN:
• 869078-36-4

• Formula:
• C23H26N2O4

• InChI:
• InChI=1S/C23H26N2O4/c1-3-28-17-6-4-16(5-7-17)14-21-22(27)18-8-9-20(26)19(23(18)29-21)15-25-12-10-24(2)11-13-25/h4-9,14,26H,3,10-13,15H2,1-2H3/b21-14-

• InChIKey:
• JWXZXFNDHZWVKA-STZFKDTASA-N

• (Z)-2-(4-ethoxybenzylidene)-6-hydroxy-7-((4-methylpiperazin-1-yl)methyl)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C23H26N2O4 and its molecular weight is 394.471. The purity is usually 95%.

6-amino-5-((4-(furan-2-carbonyl)piperazin-1-yl)sulfonyl)-1,3-dimethylpyrimidine-2,4(1H,3H)-dione

In Stock

• CAS RN:
• 893378-36-4

• Formula:
• C15H19N5O6S

• InChI:
• InChI=1S/C15H19N5O6S/c1-17-12(16)11(14(22)18(2)15(17)23)27(24,25)20-7-5-19(6-8-20)13(21)10-4-3-9-26-10/h3-4,9H,5-8,16H2,1-2H3

• InChIKey:
• IKDCEGQDZFLDSP-UHFFFAOYSA-N

• 6-amino-5-((4-(furan-2-carbonyl)piperazin-1-yl)sulfonyl)-1,3-dimethylpyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C15H19N5O6S and its molecular weight is 397.41. The purity is usually 95%.

4'-Trifluoromethyl-3-(3,4,5-trifluorophenyl)propiophenone

In Stock

• CAS RN:
• 898778-36-4

• Formula:
• C16H10F6O

• InChI:
• InChI=1S/C16H10F6O/c17-12-7-9(8-13(18)15(12)19)1-6-14(23)10-2-4-11(5-3-10)16(20,21)22/h2-5,7-8H,1,6H2

• InChIKey:
• ULDHWBLQGOZMDK-UHFFFAOYSA-N

• 4'-Trifluoromethyl-3-(3,4,5-trifluorophenyl)propiophenone is a useful research compound. Its molecular formula is C16H10F6O and its molecular weight is 332.24 g/mol. The purity is usually 95%.

5,6-Difluoro-1H-indazole-3-carbonitrile

In Stock

• CAS RN:
• 885278-36-4

• Formula:
• C8H3F2N3

• InChI:
• InChI=1S/C8H3F2N3/c9-5-1-4-7(2-6(5)10)12-13-8(4)3-11/h1-2H,(H,12,13)

• InChIKey:
• ONSCTUARADANFA-UHFFFAOYSA-N

• 5,6-Difluoro-1H-indazole-3-carbonitrile is a useful research compound. Its molecular formula is C8H3F2N3 and its molecular weight is 179.13 g/mol. The purity is usually 95%.

2-[(3-{[(2-Methoxyethyl)amino]carbonyl}anilino)-carbonyl]cyclohexanecarboxylic acid

In Stock

• CAS RN:
• 940478-36-4

• Formula:
• C18H24N2O5

• InChI:
• InChI=1S/C18H24N2O5/c1-25-10-9-19-16(21)12-5-4-6-13(11-12)20-17(22)14-7-2-3-8-15(14)18(23)24/h4-6,11,14-15H,2-3,7-10H2,1H3,(H,19,21)(H,20,22)(H,23,24)

• InChIKey:
• ZYDXPDMDBNDDGV-UHFFFAOYSA-N

• 2-[(3-{[(2-Methoxyethyl)amino]carbonyl}anilino)-carbonyl]cyclohexanecarboxylic acid is a useful research compound. Its molecular formula is C18H24N2O5 and its molecular weight is 348.4g/mol. The purity is usually 95%.

3-methoxy-N-(2-methoxy-2-(o-tolyl)ethyl)benzenesulfonamide

In Stock

• CAS RN:
• 1797878-36-4

• Formula:
• C17H21NO4S

• InChI:
• InChI=1S/C17H21NO4S/c1-13-7-4-5-10-16(13)17(22-3)12-18-23(19,20)15-9-6-8-14(11-15)21-2/h4-11,17-18H,12H2,1-3H3

• InChIKey:
• MKPDDKYCSGYAPV-UHFFFAOYSA-N

• 3-methoxy-N-(2-methoxy-2-(o-tolyl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C17H21NO4S and its molecular weight is 335.42. The purity is usually 95%.

3-Methyl-6-[(oxolan-2-yl)methoxy]pyridazine

In Stock

• CAS RN:
• 2175978-36-4

• Formula:
• C10H14N2O2

• InChI:
• InChI=1S/C10H14N2O2/c1-8-4-5-10(12-11-8)14-7-9-3-2-6-13-9/h4-5,9H,2-3,6-7H2,1H3

• InChIKey:
• VUNLWJDAPIWQNN-UHFFFAOYSA-N

• 3-Methyl-6-[(oxolan-2-yl)methoxy]pyridazine is a useful research compound. Its molecular formula is C10H14N2O2 and its molecular weight is 194.234. The purity is usually 95%.

2-[[1-[2-(Triazol-2-yl)ethyl]piperidin-3-yl]methoxy]-3-(trifluoromethyl)pyridine

Usually In Stock

• CAS RN:
• 2379978-36-4

• Formula:
• C16H20F3N5O

• InChI:
• InChI=1S/C16H20F3N5O/c17-16(18,19)14-4-1-5-20-15(14)25-12-13-3-2-8-23(11-13)9-10-24-21-6-7-22-24/h1,4-7,13H,2-3,8-12H2

• InChIKey:
• NQGUZRWBJZUJQB-UHFFFAOYSA-N

• 2-[[1-[2-(Triazol-2-yl)ethyl]piperidin-3-yl]methoxy]-3-(trifluoromethyl)pyridine is a useful research compound. Its molecular formula is C16H20F3N5O and its molecular weight is 355.365. The purity is usually 95%.

1-Aminomethyl-cyclopropanecarboxylic acid tert-butyl ester

In Stock

• CAS RN:
• 1263378-36-4

• Formula:
• C9H17NO2

• InChI:
• InChI=1S/C9H17NO2/c1-8(2,3)12-7(11)9(6-10)4-5-9/h4-6,10H2,1-3H3

• InChIKey:
• VKMKOHKFVXVSFK-UHFFFAOYSA-N

• 1-Aminomethyl-cyclopropanecarboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C9H17NO2 and its molecular weight is 171.24 g/mol. The purity is usually 95%.

Potassium trifluoro(3-((4-nitrophenyl)amino)-3-oxopropyl)borate

In Stock

• CAS RN:
• 1705578-36-4

• Formula:
• C9H9BF3KN2O3

• InChI:
• InChI=1S/C9H9BF3N2O3.K/c11-10(12,13)6-5-9(16)14-7-1-3-8(4-2-7)15(17)18;/h1-4H,5-6H2,(H,14,16);/q-1;+1

• InChIKey:
• GTCSRCAYSBQCTB-UHFFFAOYSA-N

• Potassium trifluoro(3-((4-nitrophenyl)amino)-3-oxopropyl)borate is a useful research compound. Its molecular formula is C9H9BF3KN2O3 and its molecular weight is 300.09 g/mol. The purity is usually 95%.